Cas no 2228817-78-3 ((5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride)

(5-Bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include its reactive sulfonyl chloride group, which facilitates efficient coupling with amines to form sulfonamides, and the presence of bromo and fluoro substituents on the pyridine ring, offering additional sites for further functionalization. The compound is valuable in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex heterocyclic frameworks. Its stability under controlled conditions and high purity make it suitable for precise synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.

(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride structure

2228817-78-3 structure

Product Name:(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride

CAS No:2228817-78-3

MF:C₆H₄BrClFNO₂S

MW:288.521862030029

CID:6052571

PubChem ID:165636925

Update Time:2025-06-08

(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-fluoro-3-pyridinemethanesulfonyl chloride (ACI)
- (5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride
- 2228817-78-3
- EN300-1989182
- Inchi： 1S/C6H4BrClFNO2S/c7-5-1-4(3-13(8,11)12)6(9)10-2-5/h1-2H,3H2
- InChI Key： QCJZPLNWLIOPGI-UHFFFAOYSA-N
- SMILES： C1(F)=NC=C(Br)C=C1CS(Cl)(=O)=O

Computed Properties

Exact Mass: 286.88187g/mol
Monoisotopic Mass: 286.88187g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 1.900±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 374.7±42.0 °C(Predicted)
pka: -4.40±0.20(Predicted)

(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride Pricemore >>

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